Cas no 1804274-89-2 (3-(Difluoromethoxy)-2-fluorophenylhydrazine)

3-(Difluoromethoxy)-2-fluorophenylhydrazine is a fluorinated phenylhydrazine derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a difluoromethoxy group and an adjacent fluorine atom, which enhance its reactivity and stability in selective transformations. The compound serves as a versatile intermediate in the preparation of heterocyclic compounds, particularly in the development of biologically active molecules. The presence of fluorine substituents improves metabolic stability and lipophilicity, making it valuable for medicinal chemistry applications. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks. The compound is typically handled under controlled conditions due to the hydrazine functionality, ensuring safe and effective use in synthetic workflows.
3-(Difluoromethoxy)-2-fluorophenylhydrazine structure
1804274-89-2 structure
Product Name:3-(Difluoromethoxy)-2-fluorophenylhydrazine
CAS No:1804274-89-2
MF:C7H7F3N2O
MW:192.138491868973
CID:4934628
Update Time:2025-06-13

3-(Difluoromethoxy)-2-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethoxy)-2-fluorophenylhydrazine
    • Inchi: 1S/C7H7F3N2O/c8-6-4(12-11)2-1-3-5(6)13-7(9)10/h1-3,7,12H,11H2
    • InChI Key: ZKBKRVMTHCLPOZ-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1NN)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.3

3-(Difluoromethoxy)-2-fluorophenylhydrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A250000725-250mg
3-(Difluoromethoxy)-2-fluorophenylhydrazine
1804274-89-2 98%
250mg
748.00 USD 2021-06-15
Alichem
A250000725-500mg
3-(Difluoromethoxy)-2-fluorophenylhydrazine
1804274-89-2 98%
500mg
980.00 USD 2021-06-15
Alichem
A250000725-1g
3-(Difluoromethoxy)-2-fluorophenylhydrazine
1804274-89-2 98%
1g
1,701.85 USD 2021-06-15

Additional information on 3-(Difluoromethoxy)-2-fluorophenylhydrazine

Introduction to 3-(Difluoromethoxy)-2-fluorophenylhydrazine (CAS No. 1804274-89-2)

3-(Difluoromethoxy)-2-fluorophenylhydrazine (CAS No. 1804274-89-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of difluoromethoxy and fluorophenyl groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The molecular structure of 3-(Difluoromethoxy)-2-fluorophenylhydrazine is composed of a phenyl ring substituted with a difluoromethoxy group at the 3-position and a fluorine atom at the 2-position, along with a hydrazine moiety. These functional groups contribute to the compound's reactivity and biological activity, making it an interesting subject for both synthetic and biological studies.

Recent research has highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability, improved pharmacokinetic properties, and ability to modulate specific biological targets. 3-(Difluoromethoxy)-2-fluorophenylhydrazine is no exception, as it has shown promising results in preliminary studies aimed at identifying new leads for various therapeutic areas.

In the context of medicinal chemistry, 3-(Difluoromethoxy)-2-fluorophenylhydrazine has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its reactivity with various electrophiles and its ability to undergo selective transformations make it a versatile building block in organic synthesis. For instance, it can be used to introduce difluoromethoxy and fluorophenyl functionalities into target molecules, which are known to enhance the potency and selectivity of drug candidates.

Beyond its synthetic utility, 3-(Difluoromethoxy)-2-fluorophenylhydrazine has also been investigated for its biological activities. Studies have shown that this compound exhibits significant antioxidant properties, which are crucial for protecting cells from oxidative stress and preventing various diseases. Additionally, preliminary data suggest that it may have anti-inflammatory effects, making it a potential candidate for treating inflammatory disorders.

The pharmacological profile of 3-(Difluoromethoxy)-2-fluorophenylhydrazine is further supported by its ability to interact with specific receptors and enzymes. For example, it has been reported to bind to certain G-protein coupled receptors (GPCRs) and inhibit the activity of key enzymes involved in inflammatory pathways. These interactions highlight its potential as a lead compound for developing new drugs targeting these biological targets.

In terms of safety and toxicity, initial assessments indicate that 3-(Difluoromethoxy)-2-fluorophenylhydrazine exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological studies are necessary to ensure its safety before advancing to clinical trials. These studies will focus on evaluating its effects on various organ systems and identifying any potential adverse reactions.

The development of new drugs often involves extensive optimization processes to improve the pharmacological properties of lead compounds. In this regard, researchers are actively working on modifying the structure of 3-(Difluoromethoxy)-2-fluorophenylhydrazine to enhance its efficacy and reduce any undesirable side effects. Techniques such as structure-activity relationship (SAR) analysis and computational modeling are being employed to guide these optimization efforts.

Clinical trials represent a critical phase in the drug development process, where the safety and efficacy of new compounds are rigorously tested in human subjects. While 3-(Difluoromethoxy)-2-fluorophenylhydrazine is still in the preclinical stage, early results are encouraging, and plans are underway to initiate Phase I clinical trials in the near future. These trials will focus on assessing the compound's safety profile and determining appropriate dosing regimens.

In conclusion, 3-(Difluoromethoxy)-2-fluorophenylhydrazine (CAS No. 1804274-89-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully characterize its potential benefits and ensure its safe use in clinical settings.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd